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Compound of Interest

Compound Name: DCZ19931

Cat. No.: B12391684 Get Quote

For immediate release

This document provides essential safety and logistical information for the proper disposal of

DCZ19931, a substance also known as Deschloroclozapine (DCZ). Adherence to these

procedures is critical to ensure the safety of laboratory personnel and to maintain compliance

with environmental regulations. This guide is intended for researchers, scientists, and drug

development professionals who handle this compound.

Immediate Safety and Hazard Information
DCZ19931 is classified as an acute oral toxicant (Category 3), with the primary hazard being

toxicity if swallowed.[1] All personnel handling DCZ19931 must be thoroughly familiar with its

Safety Data Sheet (SDS) and take the following precautions:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

glasses with side shields, chemical-resistant gloves (standard BS EN 374:2003 or

equivalent), and a lab coat.[1]

Engineering Controls: Handle DCZ19931 in a well-ventilated area, preferably within a

chemical fume hood, to avoid the formation and inhalation of dust and aerosols.[1]

Hygiene Practices: Wash hands thoroughly after handling the compound.[1]

In Case of Exposure:
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Ingestion: If swallowed, immediately call a poison control center or physician.[1]

Skin Contact: In case of skin contact, wash off with soap and plenty of water.

Eye Contact: Flush eyes with water as a precaution.

Quantitative Data Summary
While specific quantitative data for DCZ19931's environmental impact is not readily available,

its toxicological profile necessitates careful handling and disposal.

Parameter Value Reference

Chemical Name Deschloroclozapine (DCZ) [1]

CAS Number 1977-07-7 [1]

Molecular Formula C18H20N4 [1]

Molecular Weight 292.39 [1]

GHS Classification
Acute Toxicity, oral - Category

3
[1]

Hazard Statement H301: Toxic if swallowed [1]

Disposal Protocol for DCZ19931
The following step-by-step protocol outlines the approved procedure for the disposal of

DCZ19931. This protocol is designed to be followed sequentially to ensure safety and

compliance.

1.0 Waste Identification and Segregation

1.1. Identify Waste: All materials contaminated with DCZ19931, including unused product, spill

cleanup materials, and contaminated labware, must be treated as hazardous waste. 1.2.

Segregate Waste: Do not mix DCZ19931 waste with other waste streams. It should be

collected in a designated, properly labeled hazardous waste container. Avoid mixing with

incompatible materials such as strong oxidizing agents and strong acids.
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2.0 Waste Collection and Container Management

2.1. Container Selection: Use a sturdy, leak-proof container that is compatible with the

chemical. 2.2. Labeling: Clearly label the waste container with "Hazardous Waste," the

chemical name "DCZ19931 (Deschloroclozapine)," and the associated hazard pictograms

(e.g., skull and crossbones for acute toxicity). 2.3. Container Handling: Keep the waste

container securely closed except when adding waste. Store the container in a designated

satellite accumulation area within the laboratory.

3.0 Spill Management

3.1. Containment: In the event of a spill, avoid breathing dust.[2] Ensure adequate ventilation.

3.2. Cleanup: Carefully sweep up the solid material and place it into the designated hazardous

waste container.[2] Use appropriate PPE during cleanup. 3.3. Decontamination: Decontaminate

the spill area with a suitable cleaning agent.

4.0 Final Disposal

4.1. Professional Collection: Arrange for the collection of the hazardous waste container by a

specialized and licensed disposal company.[1] Do not attempt to dispose of DCZ19931 through

standard laboratory trash or down the drain. 4.2. Documentation: Maintain records of all

disposed DCZ19931 waste in accordance with institutional and national regulations.

Diagrams
DCZ19931 Disposal Workflow
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1.0 Waste Preparation

2.0 Waste Collection

3.0 Spill Scenario

4.0 Final Disposal

Start: DCZ19931 Waste Generated

1.1 Identify as Hazardous Waste

1.2 Segregate from other waste

2.1 Use labeled, sealed container

2.2 Store in Satellite Accumulation Area

4.1 Arrange for professional disposal

Spill Occurs

3.1 Contain Spill

3.2 Collect contaminated material

3.3 Decontaminate Area

4.2 Document disposal

End: Compliant Disposal
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Caption: Workflow for the safe disposal of DCZ19931.
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Logical Relationship of Safety Measures

Personal Protective Equipment Engineering Controls Procedural Controls
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Click to download full resolution via product page

Caption: Key safety controls for handling DCZ19931.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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